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Compound of Interest

Compound Name: Triclocarban-13C6

Cat. No.: B15557566 Get Quote

Essential Safety and Handling Guide for
Triclocarban-13C6
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Triclocarban-13C6. The following procedures are

designed to ensure safe operational handling and disposal in a laboratory setting.

Hazard Identification and Safety Precautions
Triclocarban-13C6 is the carbon-13 labeled isotope of Triclocarban. While it is primarily used

as a tracer or internal standard in research, the safety precautions are equivalent to those for

unlabeled Triclocarban.[1] The primary hazards are associated with its potential as a skin, eye,

and respiratory irritant in dust form.[2] It is also very toxic to aquatic life with long-lasting effects.

[2]

General Safety Information:

Signal Word: Warning[2]

Hazard Statements: Causes eye irritation.[3] Very toxic to aquatic life with long-lasting

effects.[2]

Primary Routes of Exposure: Dermal contact, inhalation of dust.[4][5]
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Personal Protective Equipment (PPE)
Consistent use of appropriate PPE is mandatory to minimize exposure when handling

Triclocarban-13C6. The following table outlines the recommended equipment based on Safety

Data Sheets (SDS).[2][6]

PPE Category Specification Purpose

Eye/Face Protection

Safety glasses with side-

shields or chemical safety

goggles.[2]

To protect eyes from dust and

splashes.

Hand Protection

Appropriate chemical-resistant

gloves (e.g., Nitrile). Gloves

must be inspected prior to use.

[2][7]

To prevent skin contact.

Body Protection

A standard laboratory coat or

other suitable protective

clothing.[2]

To protect skin and personal

clothing from contamination.

Respiratory Protection

Use in a well-ventilated area. If

dust generation is unavoidable

or exposure limits may be

exceeded, use a

NIOSH/MSHA approved

respirator.[2]

To prevent inhalation of

airborne particles.

Physical and Chemical Properties
Understanding the properties of Triclocarban-13C6 is essential for safe handling and storage.
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Property Value

Molecular Formula C₇¹³C₆H₉Cl₃N₂O[8]

Molecular Weight 321.54 g/mol [8][9]

Appearance Solid (likely a powder or crystalline solid)

Solubility
DMSO: 100 mg/mL (311.00 mM) (Requires

ultrasonic treatment)[8]

Melting Point 254 to 256 °C (for unlabeled Triclocarban)[4]

Operational Plan: Step-by-Step Handling Procedure
This section provides a procedural workflow for the safe handling of Triclocarban-13C6, from

receipt to disposal.

4.1. Preparation and Engineering Controls

Ventilation: Always handle Triclocarban-13C6 in a well-ventilated area. If the process may

generate dust, use a chemical fume hood or an appropriate local exhaust ventilation system.

[2][5]

Safety Equipment: Ensure a functioning eyewash station and safety shower are readily

accessible.

Don PPE: Before handling, put on all required PPE as detailed in the table above.

4.2. Handling the Compound

Minimize Dust: Handle the solid material carefully to minimize dust generation.[2] Avoid

actions like vigorous shaking or scraping.

Transfer: Use appropriate tools, such as spatulas and weigh boats, for transferring the

chemical.

Container Management: Keep the storage container tightly closed when not in use.[2]
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Hygiene: Practice good industrial hygiene. Wash hands thoroughly after handling and before

eating, drinking, or smoking.[2]

4.3. Storage

Solid Form: Store in the original, tightly closed container in a well-ventilated, dry place.[2]

Keep away from incompatible materials such as strong oxidizing agents.[10]

In Solution: For solutions, follow the supplier's recommendations. Stock solutions can

typically be stored at -20°C for one year or -80°C for two years.[1][8]

Emergency and Disposal Plans
5.1. Accidental Release Measures (Spills)

Evacuate: Keep unnecessary personnel away from the spill area.[2]

Ventilate: Ensure adequate ventilation.

Containment: Prevent the spill from entering drains or waterways.[2]

Clean-up: For dry spills, avoid generating dust. Carefully collect the material using a vacuum

cleaner equipped with a HEPA filter or by gently sweeping it into a suitable, labeled container

for disposal.[2]

Decontaminate: Clean the spill surface thoroughly to remove any residual contamination.

5.2. First-Aid Measures

Inhalation: Move the person to fresh air. If symptoms develop, seek medical attention.[11]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water. If irritation persists, get medical attention.[11]

Eye Contact: Immediately rinse with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing. If eye irritation persists, seek medical advice.[3]

[11]
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Ingestion: Rinse mouth with water. Do not induce vomiting. Seek medical attention.[11]

5.3. Disposal Plan

Regulations: Dispose of Triclocarban-13C6 and any contaminated materials (e.g., gloves,

weigh boats, empty containers) in accordance with all applicable local, regional, and national

regulations.[2]

Method: Contact a licensed professional waste disposal service. One recommended method

is to dissolve the material in a combustible solvent and burn it in a chemical incinerator

equipped with an afterburner and scrubber.[5][7]

Environment: Avoid release to the environment.[2]

Experimental Workflow for Safe Handling
The following diagram illustrates the logical workflow for safely managing Triclocarban-13C6
throughout its lifecycle in the laboratory.
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Caption: Workflow for the safe handling of Triclocarban-13C6.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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